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Compound of Interest

Voriconazole N-oxide

Compound Name:
(hydrochloride)

Cat. No.: B10861173

Get Quote

Executive Summary

Voriconazole N-oxide (UK-121,265) is the primary circulating metabolite of the triazole

antifungal agent Voriconazole (Vfend). Unlike its parent compound, which inhibits fungal
ergosterol biosynthesis, the N-oxide metabolite exhibits negligible antifungal activity. However,
it plays a critical role in therapeutic drug monitoring (TDM) and pharmacokinetics (PK) as a
marker for CYP2C19 metabolic capacity.

This guide analyzes the physicochemical properties of the N-oxide, its metabolic formation, and
the specific requirements for its synthesis, storage, and quantification, with a focus on the HCI
salt form used as a stable reference standard.

Chemical Identity & Structural Characterization

The N-oxide metabolite is formed via the oxidation of the fluoropyrimidine ring nitrogen. The
hydrochloride salt is typically isolated for analytical stability and aqueous solubility.

Nomenclature and Identification
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Property Detail
Common Name Voriconazole N-oxide
Synonyms UK-121,265; Voriconazole oxynitride

(2R,3S9)-2-(2,4-difluorophenyl)-3-(5-fluoro-1-

Chemical Name oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-
yl)butan-2-ol

CAS Number 618109-05-0 (Free Base)

Molecular Formula C16H14F3NsO2 (Free Base)

365.31 g/mol (Free Base); ~401.77 g/mol (HCI

Molecular Weight
Salt)

Structural Features

The N-oxidation occurs at the pyrimidine nitrogen (specifically position 1 of the pyrimidine ring).
This modification significantly alters the electronic distribution compared to the parent drug:

e Polarity: The N-oxide bond (N+—O~) introduces a strong dipole, increasing polarity and
reducing lipophilicity (LogP) relative to Voriconazole.

o Stereochemistry: The metabolic transformation retains the original (2R, 3S) configuration of
the parent drug.

Physicochemical Properties[3][5][6][7][8]
Solubility Profile

o Free Base: Slightly soluble in chloroform and methanol; low solubility in water (~0.7 mg/mL).

o HCI Salt: The hydrochloride salt is engineered to enhance aqueous solubility, making it the
preferred form for preparing stock solutions in agueous mobile phases (e.g., 0.1 N HCl or
water/methanol mixtures).

o Protocol Note: When preparing reference standards, dissolve the HCl salt in a
water/methanol (50:50) mixture to ensure complete dissolution before diluting into purely
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agueous buffers.

Stability & Storage (Critical)

Voriconazole N-oxide is chemically less stable than the parent compound, particularly in
solution.

» Thermal Instability: Significant degradation occurs at room temperature. Studies indicate a
bias of -14.2% in concentration after just 24 hours at ambient temperature.[1]

o Phototoxicity: The metabolite is photo-reactive. It has been linked to phototoxicity and
potential photocarcinogenicity in patients.

» Storage Protocol:

o Solid State: Store at -20°C (stable for >1 year).

o Solution: Must be stored at -80°C. Avoid repeated freeze-thaw cycles.
Metabolic Pathway & Synthesis

Biological Formation

Voriconazole metabolism is highly dependent on hepatic cytochrome P450 enzymes. The N-
oxidation is the major clearance pathway.

e Primary Enzyme:CYP2C19 (Genetic polymorphisms in this enzyme cause significant inter-
patient variability in N-oxide/Parent ratios).

e Secondary Enzymes: CYP3A4 and CYP2C9.[2]

e Pharmacogenetics: Poor Metabolizers (PM) of CYP2C19 show markedly lower N-oxide
levels and higher parent drug toxicity.
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Figure 1: Metabolic pathway of Voriconazole highlighting the N-oxidation mediated primarily by
CYP2C19.

Chemical Synthesis (Reference Standard Preparation)

For analytical purposes, the N-oxide is synthesized via chemical oxidation.

» Reagent:m-Chloroperoxybenzoic acid (MCPBA) is the standard oxidant used in the
laboratory.

o Mechanism: Electrophilic attack of the peracid oxygen on the electron-rich pyrimidine
nitrogen.

e Reaction Condition: Typically conducted in dichloromethane (DCM) at 0°C to room
temperature.

 Purification: The crude product is purified via column chromatography and then converted to
the HCI salt by treatment with ethanolic HCI to ensure crystallinity and purity.

Analytical Profiling (LC-MS/MS & HPLC)

Accurate quantification of the N-oxide is essential for determining metabolic ratios (N-
oxide/Voriconazole), which serve as a proxy for CYP2C19 phenotype.

Chromatographic Separation

Due to the increased polarity of the N-oxide, it elutes earlier than Voriconazole in Reverse-
Phase (RP) chromatography.
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Parameter Recommended Condition

C18 (e.g., Hypersil GOLD or Venusil XBP), 5

Column
pm, 150 x 4.6 mm
] Isocratic: Acetonitrile : Methanol : 20mM
Mobile Phase
Phosphate Buffer (pH 3.0) [25 : 10 : 65 v/iviv]
Flow Rate 1.0 mL/min
Detection UV at 256 nm or MS/MS (MRM mode)

. 1. Voriconazole N-oxide (More Polar) 2.[3]
Retention Order )
Voriconazole (Less Polar)

Validated Extraction Protocol (Plasma)

This protocol ensures the stability of the labile N-oxide during processing.

Sample Collection: Collect whole blood in EDTA tubes. Centrifuge immediately (4°C, 3000g,
10 min) to separate plasma.

Protein Precipitation:

o Add 200 pL of Plasma to 600 uL of ice-cold Acetonitrile (containing Internal Standard, e.g.,
Voriconazole-d3).

o Note: The use of ice-cold solvent is critical to prevent thermal degradation of the N-oxide.

Vortex & Centrifuge: Vortex for 30s; Centrifuge at 10,0009 for 5 min.

Supernatant Transfer: Transfer clear supernatant to autosampler vials.

Injection: Inject 10-20 pL into the HPLC/LC-MS system.
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Figure 2: Analytical workflow for the extraction and quantification of Voriconazole N-oxide from
plasma.

Pharmacological Implications[11]
Activity & Toxicity
» Antifungal Potency: Voriconazole N-oxide is pharmacologically inactive against Aspergillus

and Candida species. It does not contribute to the therapeutic efficacy.

» Phototoxicity: The N-oxide metabolite absorbs UV radiation and has been implicated in the
skin photosensitivity reactions observed in patients on long-term Voriconazole therapy. It acts
as a chromophore that can generate reactive oxygen species (ROS) upon UV exposure.
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Clinical Utility (TDM)

Monitoring the Metabolic Ratio (MR) of Voriconazole to N-oxide is a powerful tool:
e MR < 1.0: Suggests Ultra-Rapid Metabolism (risk of therapy failure).
MR > 4.0: Suggests Poor Metabolism or drug-drug interaction inhibition (risk of toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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